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Compound of Interest

Compound Name: 4,4-Dimethylcyclohexanone

Cat. No.: B1295358 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,4-Dimethylcyclohexanone, with the chemical formula C₈H₁₄O, is a versatile organic

compound widely utilized as a key intermediate in the synthesis of pharmaceuticals and fine

chemicals.[1] Its molecular structure, featuring a cyclohexane ring with a ketone functional

group and two methyl groups at the fourth carbon position, imparts unique physical and

chemical characteristics that are critical for its application in various synthetic pathways.[1][2]

This technical guide provides a comprehensive overview of the core physical properties of 4,4-
Dimethylcyclohexanone, detailed experimental protocols for their determination, and a logical

workflow for property characterization.

Data Presentation: Physical and Chemical
Properties
The following table summarizes the key physical and chemical properties of 4,4-
Dimethylcyclohexanone, compiled from various sources to provide a reliable reference for

laboratory and development work.
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Property Value Reference(s)

Molecular Formula C₈H₁₄O [1][3][4][5][6][7][8]

Molecular Weight 126.20 g/mol [3][6]

CAS Number 4255-62-3 [1][2][3][5][6][8][9]

Appearance
White to tan crystals or solid;

Colorless to pale yellow liquid
[1][2][4][5][8]

Melting Point 41-45 °C [1][3][5][8][9][10][11]

Boiling Point 170.6 - 178 °C at 760 mmHg [4][10]

Density 0.893 - 0.928 g/cm³ [4][10][11]

Solubility

Insoluble in water; Soluble in

organic solvents (alcohol,

ether)

[1][4]

Flash Point
58 - 62 °C (136.4 - 144 °F) -

closed cup
[1][3][4][10]

Refractive Index ~1.438 - 1.453 [10][11]

Vapor Pressure 1.457 - 1.5 mmHg at 25°C [4][10]

InChI Key
PXQMSTLNSHMSJB-

UHFFFAOYSA-N
[3][6][7][8]

SMILES CC1(C)CCC(=O)CC1 [3][5][6][7][8]

Experimental Protocols
The following sections detail the standard methodologies for determining the key physical

properties of 4,4-Dimethylcyclohexanone.

1. Determination of Melting Point

The melting point is a crucial indicator of a compound's purity.[12][13] A sharp melting range

typically signifies a high degree of purity, whereas a broad and depressed range suggests the

presence of impurities.[12][13]
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Capillary Method:

Sample Preparation: A small amount of finely powdered, dry 4,4-Dimethylcyclohexanone
is packed into a capillary tube, sealed at one end, to a height of 2-3 mm.[12][14]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

aligned with the thermometer bulb.[12][14] This assembly is then placed in a heating bath

(such as a Thiele tube containing mineral oil) or a melting point apparatus.[12][14]

Heating and Observation: The apparatus is heated slowly, at a rate of about 1-2°C per

minute, especially when approaching the expected melting point.[12][14]

Data Recording: Two temperatures are recorded: the temperature at which the first droplet

of liquid appears and the temperature at which the entire sample becomes a clear liquid.

This range is the melting point.[12][15]

2. Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[16]

Micro-Boiling Point (Capillary) Method:

Apparatus Setup: A small amount of liquid 4,4-Dimethylcyclohexanone (a few milliliters)

is placed in a fusion tube. A capillary tube, sealed at one end, is inverted and placed into

the fusion tube.[17][18]

Heating: The assembly is attached to a thermometer and heated in a suitable apparatus

(e.g., Thiele tube or aluminum block).[17][18]

Observation: As the temperature rises, air trapped in the capillary tube will be expelled,

followed by a continuous stream of vapor bubbles from the sample when it reaches its

boiling point.[17][19]

Data Recording: Heating is stopped, and the apparatus is allowed to cool. The

temperature at which the bubbling stops and liquid is drawn back into the capillary tube is

recorded as the boiling point.[17][19]
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Distillation Method:

Apparatus Setup: For larger quantities, a simple distillation apparatus is assembled.[20]

Procedure: The sample is heated, and the temperature of the vapor is monitored as it

passes into the condenser.[20]

Data Recording: The temperature should remain constant during the distillation of the pure

compound; this stable temperature is the boiling point.[20]

3. Determination of Density

Density is the mass of a substance per unit volume.[21]

Procedure:

Mass Measurement: The mass of a clean, dry graduated cylinder is measured using an

electronic balance.[22][23]

Volume Measurement: A known volume of liquid 4,4-Dimethylcyclohexanone (e.g., 10-

25 mL) is added to the graduated cylinder. The volume is read precisely from the bottom of

the meniscus.[21][22]

Combined Mass Measurement: The mass of the graduated cylinder containing the liquid is

measured.[22][23]

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

cylinder. The density is then calculated using the formula: Density = Mass / Volume.[21]

[24] To improve accuracy, the procedure can be repeated multiple times and the results

averaged.[22]

4. Determination of Solubility

Solubility is the maximum amount of a solute that can dissolve in a solvent at a specific

temperature.[25]

Qualitative Procedure:
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Preparation: A small, measured amount of 4,4-Dimethylcyclohexanone is added to a test

tube containing a specific volume of the solvent (e.g., water, ethanol).

Mixing: The mixture is agitated (shaken or stirred) to facilitate dissolution.[25][26]

Observation: The mixture is observed to see if the solute dissolves completely. If it does,

more solute is added incrementally until no more dissolves, indicating a saturated solution.

[25]

Classification: The substance is classified as soluble, partially soluble, or insoluble based

on these observations.[26]

Quantitative (Shake-Flask) Method:

Preparation: An excess amount of the solid is added to a known volume of the solvent in a

flask.[27]

Equilibration: The flask is sealed and agitated at a constant temperature for an extended

period (e.g., 24-48 hours) to ensure equilibrium is reached.[27]

Analysis: The saturated solution is filtered to remove any undissolved solid. The

concentration of the solute in the filtrate is then determined using a suitable analytical

technique (e.g., chromatography, spectroscopy).[27]

Mandatory Visualization: Experimental Workflow
The following diagram illustrates the logical workflow for the characterization of the primary

physical properties of 4,4-Dimethylcyclohexanone.
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Workflow for Physical Property Determination of 4,4-Dimethylcyclohexanone
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Caption: Logical workflow for determining the physical properties of 4,4-
Dimethylcyclohexanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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